Cas no 64520-50-9 (2-methyl-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: 2-methyl-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 64520-50-9
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD19228694
• CID: 1115360
• PubChem ID: 16664626
• Update Time: 2025-04-20

2-methyl-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-oxo-Proline
• 64520-50-9
• SCHEMBL2637028
• BS-12537
• 2-methyl-5-oxopyrrolidine-2-carboxylic acid
• SY344538
• MFCD19229836
• MFCD30386926
• EN300-177118
• AT26434
• CS-0134659
• 2-methyl-5-oxopyrrolidine-2-carboxylicacid
• 2-methyl-5-oxoProline
• 2-METHYL-5-OXO-PYRROLIDINE-2-CARBOXYLIC ACID
• (R)-2-Methyl-5-oxopyrrolidine-2-carboxylic Acid
• 2-Methyl-L-pyroglutamic Acid
• AKOS006375880
• SY222649
• DA-04055

• MDL： MFCD19228694
• Inchi： 1S/C6H9NO3/c1-6(5(9)10)3-2-4(8)7-6/h2-3H2,1H3,(H,7,8)(H,9,10)
• InChI Key： OGAOOVOPBAWHDG-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)(C)N1

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

2-methyl-5-oxopyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives